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Compound of Interest

Compound Name: YF-2 hydrochloride

Cat. No.: B12428802 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
YF-2 hydrochloride is a potent and highly selective, cell-permeable activator of histone

acetyltransferases (HATs).[1][2][3] Specifically, it activates the HATs CBP, PCAF, and GCN5,

leading to the acetylation of histones, such as Histone H3, in the hippocampus.[1][2] This

epigenetic modulation makes YF-2 a valuable tool for research in areas like oncology and

neurodegenerative diseases, including Alzheimer's disease.

Accurate and reproducible experimental results depend on the correct preparation of YF-2
hydrochloride solutions. This document provides a detailed protocol for preparing

concentrated stock solutions and subsequent working solutions for use in cell culture

applications. It also includes key technical data, storage recommendations, and a workflow

diagram to ensure consistency and preserve the compound's activity.

Chemical and Biological Properties
YF-2 hydrochloride's primary mechanism of action is the activation of HATs, which are critical

enzymes in the epigenetic regulation of gene expression.

Table 1: Chemical and Physical Properties of YF-2 Hydrochloride
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Property Value Reference

CAS Number 1312005-62-1

Molecular Formula C₂₀H₂₃Cl₂F₃N₂O₃

Molecular Weight 467.31 g/mol

Appearance Off-white to white solid

Purity >98%

| Solubility | Soluble in DMSO | |

Table 2: Biological Activity of YF-2 Hydrochloride

Target EC₅₀ Reference

CBP 2.75 µM

PCAF 29.04 µM

GCN5 49.31 µM

| Cellular Activity | Inhibits proliferation of U251, CCRF-CEM, Hs578T, and NCI-ADR-RES cells

at concentrations from 0.03 to 80 µM. | |

Signaling Pathway
YF-2 hydrochloride exerts its effect by directly activating histone acetyltransferases. This

leads to the acetylation of histone proteins, which relaxes chromatin structure and allows for

the transcriptional activation of various genes involved in cellular processes like cell cycle

regulation and apoptosis.
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Caption: YF-2 Hydrochloride signaling pathway via HAT activation.
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Experimental Protocols
4.1. Materials and Reagents

YF-2 hydrochloride powder (purity >98%)

Dimethyl sulfoxide (DMSO), cell culture grade, sterile

Sterile, nuclease-free 1.5 mL or 2.0 mL microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Sterile serological pipettes and pipette tips

Sterile 0.22 µm syringe filter

Sterile syringe

Cell culture medium appropriate for the cell line

Personal protective equipment (gloves, lab coat, safety glasses)

4.2. Protocol 1: Preparation of a 10 mM YF-2 Hydrochloride Stock Solution

This protocol describes the preparation of a 10 mM stock solution in DMSO. It is crucial to

perform these steps in a sterile environment (e.g., a laminar flow hood) to prevent

contamination.

Calculate the required mass:

The molecular weight (MW) of YF-2 hydrochloride is 467.31 g/mol .

To prepare 1 mL of a 10 mM stock solution: Mass (mg) = Molarity (mol/L) x Volume (L) x

MW ( g/mol ) x 1000 (mg/g) Mass (mg) = 0.010 mol/L x 0.001 L x 467.31 g/mol x 1000

mg/g = 4.67 mg

Weighing:
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Tare a sterile microcentrifuge tube on the analytical balance.

Carefully weigh 4.67 mg of YF-2 hydrochloride powder into the tube.

Dissolution:

Add 1 mL of sterile, cell culture grade DMSO to the tube containing the powder.

Cap the tube tightly and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved. Visually inspect the solution to ensure no solid particles remain.

Sterilization:

Draw the dissolved solution into a sterile syringe.

Attach a sterile 0.22 µm syringe filter to the syringe.

Filter the solution into a new sterile microcentrifuge tube. This step is critical to remove any

potential microbial contaminants.

Aliquoting and Storage:

Dispense the sterile stock solution into smaller, single-use aliquots (e.g., 10-20 µL) in

sterile microcentrifuge tubes. This practice prevents repeated freeze-thaw cycles that can

degrade the compound.

Clearly label each aliquot with the compound name, concentration (10 mM), and

preparation date.

Store the aliquots according to the recommendations in Table 3.

Table 3: Recommended Storage Conditions for YF-2 Hydrochloride Stock Solutions

Storage Duration Temperature Notes Reference

Short-term 0 - 4°C
For days to weeks.
Protect from light.

Long-term -20°C For months to a year.
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| Extended Long-term | -80°C | For up to two years. | |

4.3. Protocol 2: Preparation of Working Solutions for Cell Culture

The concentrated stock solution must be diluted to the final desired concentration in cell culture

medium immediately before use.

Determine the final concentration: Based on experimental design, determine the final

concentration of YF-2 hydrochloride needed. Effective concentrations have been reported

in the range of 0.03 µM to 80 µM.

Calculate the required volume: Use the M₁V₁ = M₂V₂ formula for dilution.

Example: To prepare 10 mL of cell culture medium with a final concentration of 10 µM YF-
2 hydrochloride from a 10 mM stock solution:

M₁ (Stock Conc.) = 10 mM = 10,000 µM

V₁ (Stock Volume) = ?

M₂ (Final Conc.) = 10 µM

V₂ (Final Volume) = 10 mL = 10,000 µL

V₁ = (M₂ x V₂) / M₁ = (10 µM x 10,000 µL) / 10,000 µM = 10 µL

Dilution:

Add 10 µL of the 10 mM stock solution to 10 mL of pre-warmed cell culture medium.

Mix gently by pipetting or inverting the tube/flask.

Note: The final concentration of DMSO in the medium should be kept low (typically ≤

0.5%) to avoid solvent-induced cytotoxicity. In this example, the final DMSO concentration

is 0.1%. Always include a vehicle control (medium with the same final concentration of

DMSO) in your experiments.

Experimental Workflow
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The following diagram illustrates the standard workflow for preparing and using YF-2
hydrochloride in cell culture experiments.

Stock Solution Preparation

Cell Culture Application

1. Weigh 4.67 mg
YF-2 HCl

2. Add 1 mL DMSO

3. Vortex to Dissolve

4. Sterile Filter (0.22 µm)

5. Aliquot

6. Store at -20°C / -80°C

7. Thaw Aliquot

8. Dilute into Culture Medium
(e.g., 10 µL into 10 mL)

9. Add to Cells

10. Incubate & Analyze
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Caption: Workflow for YF-2 HCl stock preparation and use.

Troubleshooting
Precipitation in stock solution: If precipitation occurs upon thawing, warm the aliquot briefly in

a 37°C water bath and vortex until fully dissolved before diluting into media.

Precipitation in culture medium: This may occur if the stock solution is not mixed thoroughly

into the medium or if the concentration exceeds its solubility in the aqueous environment.

Ensure rapid and thorough mixing upon dilution.

Cell toxicity in vehicle control: If cells treated with the DMSO vehicle control show signs of

stress or death, reduce the final concentration of DMSO in the culture medium to below

0.1%.

Disclaimer: This protocol is intended for research use only. Researchers should validate and

optimize this protocol for their specific cell lines and experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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